N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyl)acetamide

• IUPAC Name: 2-(2-methylphenyl)-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C17H16N4O3/c1-11-4-2-3-5-12(11)8-15(23)19-10-16-20-17(21-24-16)13-6-7-18-14(22)9-13/h2-7,9H,8,10H2,1H3,(H,18,22)(H,19,23)
• InChI Key: IFJZGUOUTRJSQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol

Description

N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C17H16N4O3 and its molecular weight is 324.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• The cleavage of N-O bonds in 1,2,4-oxadiazolines, which are structurally related to the specified compound, has been explored under mild conditions. This research demonstrates the potential for generating acetamidines from oxadiazoline derivatives through photochemical cleavage or catalytic reduction, highlighting the versatile chemistry of oxadiazole-containing compounds (Srimannarayana et al., 1970).

Biological Activities

• The synthesis of N-substituted derivatives of acetamide-containing 1,3,4-oxadiazole compounds has been reported, with an emphasis on their antimicrobial activities. This suggests that modifications to the oxadiazole and acetamide portions can lead to compounds with significant biological properties, including potential antibacterial effects (Khalid et al., 2016).

Anticancer Potential

• A novel series of acetazolamide condensed 1,4-dihydropyridines, structurally related to the compound , have been synthesized and evaluated for anticholinesterase activity. This suggests the potential for developing compounds with therapeutic applications, particularly in diseases related to cholinesterase inhibition (Babu et al., 2019).

Chemical Properties and Material Science Applications

• The synthesis and evaluation of oxadiazole derivatives as corrosion inhibitors demonstrate the application of these compounds beyond biological activity, including their potential use in material science to protect metals from corrosion (Yıldırım & Cetin, 2008).

Luminescence Properties

• The luminescence properties of 1,3,4-oxadiazole acetamide derivatives and their rare earth complexes have been investigated, revealing that these compounds exhibit characteristic luminescence, which could be useful in developing materials for optical applications (Zhang et al., 2015).